Cas no 2413868-42-3 (2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid)

2-{(tert-Butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a hydroxypyrimidine moiety. The Boc group enhances stability and facilitates selective deprotection in peptide synthesis, while the hydroxypyrimidine functionality offers potential for further functionalization or coordination in metal-binding applications. This compound is particularly valuable in medicinal chemistry and bioconjugation, where its structural features enable precise modifications to target molecules. Its solubility in polar organic solvents and compatibility with standard coupling reagents make it a versatile intermediate for constructing complex peptidomimetics or heterocyclic scaffolds. The hydroxypyrimidine ring also provides a handle for nucleophilic substitutions or metal-catalyzed cross-coupling reactions.
2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid structure
2413868-42-3 structure
Product Name:2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
CAS No:2413868-42-3
MF:C12H17N3O5
MW:283.280483007431
CID:5675852
PubChem ID:165770330
Update Time:2025-05-19

2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2413868-42-3
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
    • EN300-26665040
    • 2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
    • Inchi: 1S/C12H17N3O5/c1-12(2,3)20-11(19)15-8(10(17)18)4-7-5-9(16)14-6-13-7/h5-6,8H,4H2,1-3H3,(H,15,19)(H,17,18)(H,13,14,16)
    • InChI Key: HOMBJXXHNWMZQE-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC1=CC(NC=N1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 283.11682065g/mol
  • Monoisotopic Mass: 283.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 117Ų

2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26665040-1g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
1g
$0.0 2023-09-12
Enamine
EN300-26665040-0.05g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
0.05g
$2323.0 2023-05-30
Enamine
EN300-26665040-0.1g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
0.1g
$2434.0 2023-05-30
Enamine
EN300-26665040-0.25g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
0.25g
$2545.0 2023-05-30
Enamine
EN300-26665040-0.5g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
0.5g
$2655.0 2023-05-30
Enamine
EN300-26665040-1.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26665040-2.5g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
2.5g
$5423.0 2023-05-30
Enamine
EN300-26665040-5.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
5g
$8025.0 2023-05-30
Enamine
EN300-26665040-10.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid
2413868-42-3
10g
$11900.0 2023-05-30

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid

2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid: A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid, with the CAS number 2413868-42-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with a tert-butoxycarbonylamino group and a 6-hydroxypyrimidin-4-yl moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of this compound involves a series of well-established organic reactions, including amide bond formation, protection/deprotection strategies, and pyrimidine ring synthesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The presence of the 6-hydroxypyrimidine ring suggests that it may exhibit bioisosteric properties, making it a valuable component in the design of novel therapeutic agents. Pyrimidine derivatives are well-known for their role in nucleoside analogs, antiviral agents, and anticancer drugs. For instance, recent studies have demonstrated that pyrimidine-containing compounds can modulate key enzymes involved in cancer cell proliferation and apoptosis.

The tert-butoxycarbonylamino (Boc-amino) group is another critical feature of this molecule. This group is commonly used as a protecting group for amino acids during peptide synthesis. However, in this compound, it serves as an integral part of the structure, potentially influencing the molecule's solubility, stability, and bioavailability. Recent research has highlighted the importance of such groups in enhancing drug delivery systems, particularly in targeted therapies.

In terms of pharmacological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. This suggests its potential application as an anti-inflammatory agent. Furthermore, its ability to interact with specific receptors or transporters makes it a candidate for further investigation in neurodegenerative diseases and metabolic disorders.

The development of analytical methods for the characterization of this compound has also seen significant progress. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy remain the gold standards for structural elucidation. However, advancements in chiral separation techniques have allowed for better understanding of its stereochemical properties, which are crucial for determining its biological activity.

From an environmental standpoint, there is growing concern about the sustainability of chemical processes used to synthesize such compounds. Green chemistry principles are being increasingly incorporated into synthetic routes to minimize waste and reduce reliance on hazardous reagents. For example, solvent-free reactions or biocatalytic methods are being explored to produce this compound more efficiently.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(6-hydroxypyrimidin-4-yl)propanoic acid represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the advancement of modern medicine.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.